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Compound of Interest

Compound Name: (2-Isocyanatopropyl)benzene

CAS No.: 65535-55-9

Cat. No.: B3385689

Get Quote

Compound Identity & Significance
(2-Isocyanatopropyl)benzene is the isocyanate derivative of 1-phenylpropan-2-amine

(amphetamine). It serves as a critical electrophilic intermediate in organic synthesis, particularly

for derivatizing chiral amines or alcohols to determine stereochemistry, and in the forensic

analysis of amphetamine metabolites.
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Parameter Details

IUPAC Name (2-Isocyanatopropyl)benzene

Common Synonyms -Methylphenethyl isocyanate; 1-Phenyl-2-

isocyanatopropane; Amphetamine isocyanate

CAS Number 65535-55-9 (Racemate)

Molecular Formula

C

H

NO

Molecular Weight 161.20 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~95–100 °C at 10 mmHg (Predicted)

Synthesis & Experimental Preparation
Note: Isocyanates are potent sensitizers and lachrymators. All procedures must be conducted

in a fume hood under an inert atmosphere.

Core Synthesis Protocol: Triphosgene Method
The most reliable laboratory-scale synthesis involves the reaction of 1-phenylpropan-2-amine

(amphetamine) with triphosgene (a solid phosgene substitute) in the presence of a base.

Reagents:

1-Phenylpropan-2-amine (1.0 equiv)

Triphosgene (0.35 equiv)

Triethylamine (2.2 equiv) or Pyridine

Dichloromethane (DCM) (Anhydrous)
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Step-by-Step Methodology:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition

funnel, and nitrogen inlet.

Solvation: Dissolve triphosgene (1.04 g, 3.5 mmol) in anhydrous DCM (20 mL) and cool to 0

°C.

Addition: Dissolve 1-phenylpropan-2-amine (1.35 g, 10 mmol) and triethylamine (2.22 g, 22

mmol) in DCM (10 mL). Add this solution dropwise to the triphosgene mixture over 30

minutes, maintaining temperature < 5 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor

conversion by IR (appearance of N=C=O peak at ~2270 cm⁻¹) or TLC.

Workup: Quench carefully with cold water. Extract the organic layer, wash with 0.1 N HCl (to

remove unreacted amine), water, and brine.

Purification: Dry over MgSO₄, filter, and concentrate under reduced pressure. Purify via

vacuum distillation or flash chromatography (rapidly, on neutral silica) if necessary.

Workflow Diagram
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Figure 1: Logical flow of the triphosgene-mediated conversion of amine to isocyanate.[1]

Spectroscopic Data Analysis[2][4][5][6]
A. Infrared Spectroscopy (FT-IR)
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The IR spectrum is the primary diagnostic tool for confirming the formation of the isocyanate

group.

Frequency (cm⁻¹) Vibration Mode Interpretation

2250 – 2275 -N=C=O Stretch

Diagnostic Peak. Very strong,

sharp absorption. Absence

indicates hydrolysis to urea.

3020 – 3080 C-H Stretch (sp²) Aromatic ring protons.

2850 – 2980 C-H Stretch (sp³) Alkyl chain (methyl/methylene).

1600, 1495 C=C Ring Stretch Aromatic skeletal vibrations.

700, 750 C-H Out-of-Plane
Monosubstituted benzene ring

pattern.

B. Mass Spectrometry (GC-MS)
The mass spectrum is characterized by a distinct molecular ion and a base peak resulting from

benzylic cleavage.

Ionization Mode: Electron Impact (EI), 70 eV

Molecular Ion (M⁺): m/z 161
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m/z Relative Abundance Fragment Ion
Mechanistic

Explanation

161 ~5-10% [M]⁺• Molecular ion.[2]

119 ~10-20% [M - 42]⁺

Loss of isocyanate

neutral (NCO) or

ketene-like

rearrangement.

91 100% (Base) [C₇H₇]⁺

Tropylium ion.

Formation via benzylic

cleavage (loss of

C₃H₄NO).

70 ~15% [C₃H₄NO]⁺

Charge retention on

the isocyanate-propyl

fragment.

65 ~10% [C₅H₅]⁺

Decomposition of

tropylium ion (loss of

C₂H₂).

Fragmentation Pathway Diagram
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Figure 2: EI-MS fragmentation pathway highlighting the dominant tropylium formation.

C. Nuclear Magnetic Resonance (NMR)
Data is reported for CDCl₃ solution. The isocyanate group exerts a deshielding effect on the

-methine proton compared to the parent amine.

¹H NMR (400 MHz, CDCl₃)
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Shift (

, ppm)
Multiplicity Integration Assignment Coupling (Hz)

7.20 – 7.35 Multiplet (m) 5H Aromatic (Ph-H) -

3.75 Multiplet (m) 1H
Methine (-CH-

NCO)
J ≈ 6.5

2.85
Doublet of

Doublets (dd)
1H

Benzylic (-CH

H

-)

J ≈ 13.5, 6.0

2.72
Doublet of

Doublets (dd)
1H

Benzylic (-CH

CH

-)

J ≈ 13.5, 7.5

1.28 Doublet (d) 3H Methyl (-CH₃) J ≈ 6.5

¹³C NMR (100 MHz, CDCl₃)
Shift (

, ppm)
Carbon Type Assignment

137.2 Quaternary (C) Aromatic Ipso

129.3 Methine (CH) Aromatic meta

128.5 Methine (CH) Aromatic ortho

126.8 Methine (CH) Aromatic para

124.5 Quaternary (C)
Isocyanate (-N=C=O)

(Broad/Weak)

51.8 Methine (CH) Alkyl C-N (-CH-NCO)

45.2 Methylene (CH₂) Benzylic (-CH₂-)

21.5 Methyl (CH₃) Methyl (-CH₃)
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Handling & Stability
Moisture Sensitivity: Isocyanates react rapidly with water to form carbamic acids, which

spontaneously decarboxylate to the primary amine and CO₂. This can pressurize sealed

vessels.

Storage: Store under nitrogen or argon at 2–8 °C.

Quenching: Spills should be treated with aqueous bisulfite or a mixture of

water/ethanol/ammonia to deactivate the isocyanate group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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